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Cat. No.: B15541892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biochemical and cellular activity

of IWP-12, a potent inhibitor of Porcupine (PORCN). It includes detailed information on its

inhibitory concentration, mechanism of action, and the experimental methodologies used for its

characterization.

Introduction to PORCN and the Wnt Signaling
Pathway
Porcupine (PORCN) is a critical enzyme in the Wnt signaling pathway, a highly conserved

pathway essential for embryonic development, tissue homeostasis, and regeneration.

Dysregulation of Wnt signaling is implicated in numerous diseases, including cancer. PORCN is

a membrane-bound O-acyltransferase (MBOAT) that resides in the endoplasmic reticulum.[1]

[2][3] Its primary function is to catalyze the palmitoylation of Wnt proteins, a post-translational

modification crucial for their secretion and subsequent activation of downstream signaling

cascades.[1][2][3] By adding a palmitoleoyl group to a conserved serine residue on Wnt

ligands, PORCN enables their interaction with the carrier protein Wntless (WLS), facilitating

their transport out of the cell. Inhibition of PORCN effectively traps Wnt ligands in the producing

cell, thereby blocking both canonical (β-catenin-dependent) and non-canonical Wnt signaling.
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IWP-12 is a small molecule inhibitor that specifically targets PORCN. Its inhibitory action

prevents the palmitoylation of Wnt ligands, leading to a halt in their secretion and a subsequent

blockade of Wnt-dependent signaling. This makes IWP-12 a valuable tool for studying the roles

of Wnt signaling in various biological processes and a potential therapeutic agent for Wnt-

driven diseases.

Quantitative Data on IWP-12 Activity
The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency. The

IC50 value for IWP-12's inhibition of PORCN has been consistently determined to be 15 nM.[1]

[2][3]

Compound Target IC50 Value Assay Type

IWP-12 PORCN 15 nM
Cell-based Wnt

signaling assay

Signaling Pathway Diagram
The following diagram illustrates the canonical Wnt signaling pathway and the mechanism of

action for IWP-12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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